Cas no 87988-03-2 (Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-)
87988-03-2 structure
Product Name:Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
CAS No:87988-03-2
MF:C13H9N3O
MW:223.230062246323
CID:649542
PubChem ID:11333549
Update Time:2025-04-19
Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
- 5-phenyl-7H-pyrido[2,3-d]pyridazin-8-one
- 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one
- JZTWPAAGZLBARZ-UHFFFAOYSA-N
- DTXSID20462666
- SCHEMBL1790782
- 5-phenylpyrido[2,3-d]pyridazin-8-ol
- 87988-03-2
-
- Inchi: 1S/C13H9N3O/c17-13-12-10(7-4-8-14-12)11(15-16-13)9-5-2-1-3-6-9/h1-8H,(H,16,17)
- InChI Key: JZTWPAAGZLBARZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=CC=N2)C(C2C=CC=CC=2)=NN1
Computed Properties
- Exact Mass: 223.074561919g/mol
- Monoisotopic Mass: 223.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4Ų
Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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